Cas no 1806273-50-6 (6-Cyano-2-mercapto-3-methylphenylacetic acid)
6-Cyano-2-mercapto-3-methylphenylacetic acid Chemical and Physical Properties
Names and Identifiers
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- 6-Cyano-2-mercapto-3-methylphenylacetic acid
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- Inchi: 1S/C10H9NO2S/c1-6-2-3-7(5-11)8(10(6)14)4-9(12)13/h2-3,14H,4H2,1H3,(H,12,13)
- InChI Key: JABXCCQCUPXBPY-UHFFFAOYSA-N
- SMILES: SC1C(C)=CC=C(C#N)C=1CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 271
- XLogP3: 1.6
- Topological Polar Surface Area: 62.1
6-Cyano-2-mercapto-3-methylphenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010010454-1g |
6-Cyano-2-mercapto-3-methylphenylacetic acid |
1806273-50-6 | 97% | 1g |
1,460.20 USD | 2021-07-06 |
6-Cyano-2-mercapto-3-methylphenylacetic acid Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 6-Cyano-2-mercapto-3-methylphenylacetic acid
Comprehensive Analysis of 6-Cyano-2-mercapto-3-methylphenylacetic acid (CAS No. 1806273-50-6): Properties, Applications, and Industry Insights
6-Cyano-2-mercapto-3-methylphenylacetic acid (CAS No. 1806273-50-6) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyano group (-CN), a thiol moiety (-SH), and a phenylacetic acid backbone, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula C10H9NO2S and molecular weight of 207.25 g/mol highlight its compact yet functional design, ideal for drug discovery pipelines.
Recent studies emphasize the compound’s role in enzyme inhibition, particularly targeting cysteine proteases and metalloenzymes. Researchers are exploring its potential in anti-inflammatory and antioxidant applications, aligning with the growing demand for novel therapeutic agents. The thiol group enables disulfide bridge formation, critical for protein binding, while the cyano substituent enhances electrophilic reactivity—a hotspot for structure-activity relationship (SAR) optimization.
From an industrial perspective, 6-Cyano-2-mercapto-3-methylphenylacetic acid is synthesized via multistep organic reactions, including cyanation and thiolation. Its purification often involves chromatography or recrystallization to achieve >98% purity, a standard for high-value intermediates. Analytical techniques like HPLC, NMR, and mass spectrometry are employed for quality control, ensuring batch-to-batch consistency—a key concern for contract manufacturing organizations (CMOs).
Environmental and regulatory trends also shape its applications. The compound’s biodegradability and low eco-toxicity profile make it a candidate for green chemistry initiatives. Notably, its derivatives are investigated for sustainable crop protection solutions, addressing global food security challenges. This aligns with ESG (Environmental, Social, and Governance) metrics increasingly prioritized by investors.
Market insights reveal rising queries about "CAS 1806273-50-6 suppliers" and "6-Cyano-2-mercapto-3-methylphenylacetic acid price," reflecting its commercial viability. Patent landscapes show activity in small-molecule drug development, particularly for metabolic disorders. As AI-driven drug design accelerates, this compound’s scaffold diversity positions it as a valuable asset for virtual screening libraries.
In conclusion, 6-Cyano-2-mercapto-3-methylphenylacetic acid exemplifies innovation at the intersection of chemistry and biology. Its multifaceted applications—from precision medicine to agrochemicals—underscore its relevance in solving modern scientific challenges. Future research may unlock further potential, particularly in personalized therapeutics and bio-based materials.
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